Cas no 1330765-36-0 (5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid)

• Product Name: 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid
• CAS No: 1330765-36-0
• MF: C₆H₉F₂N
• MW: 133.1391685009
• MDL: MFCD20230650
• CID: 2101938
• PubChem ID: 71306266
• Update Time: 2025-09-24

5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid Chemical and Physical Properties

Names and Identifiers

• 5,5-DIFLUORO-2-AZASPIRO[3.3]HEPTANE
• 5,5-Difluoro-2-azaspiro[3.3]heptane trifluoroacetic acid
• 7,7-difluoro-2-azaspiro[3.3]heptane
• CS-0067388
• D73441
• SCHEMBL19045061
• AKOS025290305
• PB27226
• EX-A9637N
• 2-Azaspiro[3.3]heptane, 5,5-difluoro-
• NZYYXJQEQOFFFW-UHFFFAOYSA-N
• EN300-217349
• 1330765-36-0
• WS-01495
• 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid

• MDL： MFCD20230650
• Inchi： 1S/C6H9F2N/c7-6(8)2-1-5(6)3-9-4-5/h9H,1-4H2
• InChI Key： NZYYXJQEQOFFFW-UHFFFAOYSA-N
• SMILES： FC1(CCC21CNC2)F

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid

5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid: A Key Compound in Modern Medicinal Chemistry

5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid, with the CAS number 1330765-36-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure and functional groups, has garnered attention for its potential applications in drug development and biochemical research. The spiro ring system, combined with the fluorinated moieties, imparts distinct physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the role of 5,5-Difluoro-2-Azaspiro3.3Hentane in enhancing the stability and reactivity of pharmaceutical compounds. The trifluoroacetic acid moiety, for instance, is known to modulate the solubility and metabolic pathways of drug candidates, which is critical for optimizing therapeutic outcomes. This compound's ability to act as a versatile scaffold for functional group introduction has positioned it at the forefront of modern synthetic strategies.

One of the most promising applications of 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid lies in its use as a fluorinated building block for the development of anti-inflammatory and antitumor agents. Researchers have demonstrated that the fluorine atoms in this molecule contribute to the enhanced biological activity by modulating the interactions with target proteins. For example, a 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic effects against cancer cell lines, underscoring its potential in oncology.

The spiro ring system in 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid also plays a crucial role in its reactivity. This structural feature allows for the formation of diverse functional groups, which can be tailored for specific therapeutic applications. The aziridine ring, a key component of the molecule, provides a platform for further chemical modifications, enabling the creation of molecules with enhanced pharmacokinetic profiles. This adaptability has made it a popular choice among medicinal chemists working on drug discovery projects.

Advancements in synthetic methodologies have further expanded the utility of 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid. Recent developments in fluorination techniques have improved the efficiency of its synthesis, reducing the cost and environmental impact of production. These innovations are particularly relevant in the context of green chemistry, where the development of sustainable and eco-friendly processes is a priority. The ability to synthesize this compound with high purity and yield has also facilitated its use in high-throughput screening assays, accelerating the identification of potential drug candidates.

Moreover, the trifluoroacetic acid group in this molecule has been shown to influence the metabolic stability of drug candidates. Studies have indicated that the presence of fluorine atoms can significantly prolong the half-life of certain compounds in the bloodstream, thereby improving their therapeutic efficacy. This property is particularly advantageous for drugs targeting chronic conditions, where prolonged action is essential for maintaining therapeutic benefits.

Despite its promising applications, the synthesis of 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid presents several challenges. One of the primary obstacles is the selective fluorination of specific positions within the molecule, which requires precise control over reaction conditions. Additionally, the purification of the final product can be complex due to the potential formation of by-products. These challenges necessitate the development of advanced analytical techniques to ensure the quality and consistency of the compound.

Looking ahead, the future of 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid lies in its integration into broader drug development pipelines. Researchers are exploring its potential in the synthesis of novel antibiotics and neurological agents, where its unique structural characteristics could offer new therapeutic avenues. The continued refinement of synthetic methods and the exploration of its biological activities will likely expand its applications in the coming years.

In conclusion, 5,5-Difluoro-2-Azaspiro3.3Heptane Trifluoroacetic Acid represents a significant contribution to the field of medicinal chemistry. Its unique molecular structure, combined with the strategic incorporation of fluorine atoms, positions it as a versatile intermediate for the development of bioactive compounds. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in the advancement of pharmaceutical science.